Cas no 1931-60-8 (Butanedioyl dichloride,2-methylene-)

Butanedioyl dichloride,2-methylene- structure
1931-60-8 structure
Product Name:Butanedioyl dichloride,2-methylene-
CAS No:1931-60-8
MF:C5H4Cl2O2
MW:166.9900598526
MDL:MFCD00000715
CID:145079
PubChem ID:74731
Update Time:2025-04-19

Butanedioyl dichloride,2-methylene- Chemical and Physical Properties

Names and Identifiers

    • Butanedioyl dichloride,2-methylene-
    • 2-methylidenebutanedioyl dichloride
    • Itaconyl Chloride
    • 2,2-Methylenesuccinyl dichloride
    • 2-Methylenesuccinyl chloride
    • 3-methylenebutanedioyl dichloride
    • Butanedioyl dichloride,methylene
    • chlorure d'itaconyle
    • EINECS 217-689-0
    • itaconic acid dichloride
    • itaconyldichloride
    • Methylenesuccinic acid chloride
    • methylene-succinyl chloride
    • Methylen-succinylchlorid
    • Succinyl chloride,methylene
    • 2-methylenebutanedioyl dichloride
    • SCHEMBL1184042
    • Methylenesuccinyl chloride
    • BRN 1928759
    • NSC89694
    • Butanedioyl dichloride, methylene-
    • MFCD00000715
    • NS00026295
    • NSC-89694
    • FT-0627545
    • NSC 89694
    • A813631
    • DTXSID40172912
    • 1931-60-8
    • 2-methylenesuccinyl dichloride
    • Itaconyl chloride, technical grade, 90%
    • 2-methylene-butanedioyl dichloride
    • WLN: GV1YVGU1
    • Succinyl chloride, methylene
    • 3-02-00-01934 (Beilstein Handbook Reference)
    • MDL： MFCD00000715
    • Inchi： 1S/C5H4Cl2O2/c1-3(5(7)9)2-4(6)8/h1-2H2
    • InChI Key： CGCRIQNPIBHVCQ-UHFFFAOYSA-N
    • SMILES： ClC(CC(=C)C(=O)Cl)=O

Computed Properties

  • Exact Mass: 165.95900
  • Monoisotopic Mass: 165.958835
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.407 g/mL at 25 °C(lit.)
  • Boiling Point: 89 °C17 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.493(lit.)
  • PSA: 34.14000
  • LogP: 1.46350
  • Solubility: Not determined

Butanedioyl dichloride,2-methylene- Security Information

  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34-36/37
  • Safety Instruction： S26-S36/37/39-S45
  • RTECS：WN4950000
  • Hazardous Material Identification： C
  • Packing Group：III
  • Risk Phrases：R34
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：III
  • HazardClass：8
  • PackingGroup：III

Butanedioyl dichloride,2-methylene- Customs Data

  • HS CODE：2917190090
  • Customs Data：

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Butanedioyl dichloride,2-methylene- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02197-10g
Butanedioyl dichloride,2-methylene-
 1931-60-8
10g
 ¥1918.0 2021-09-04
abcr
AB123150-1 g
Itaconyl chloride; .
 1931-60-8
1g
 €238.30 2023-01-30
eNovation Chemicals LLC
D274055-1g
Butanedioyl dichloride, 2-methylene-
 1931-60-8 95%
1g
 $385 2024-08-03
eNovation Chemicals LLC
D274055-10g
Butanedioyl dichloride, 2-methylene-
 1931-60-8 95%
10g
 $685 2024-08-03
eNovation Chemicals LLC
D274055-25g
Butanedioyl dichloride, 2-methylene-
 1931-60-8 95%
25g
 $980 2024-08-03
abcr
AB123150-250 mg
Itaconyl chloride, 90%; .
 1931-60-8 90%
250mg
 €178.80 2023-06-24
abcr
AB123150-500 mg
Itaconyl chloride, 90%; .
 1931-60-8 90%
500mg
 €230.30 2023-06-24
abcr
AB123150-250mg
Itaconyl chloride, 90%; .
 1931-60-8 90%
250mg
 €182.50 2025-02-20
abcr
AB123150-500mg
Itaconyl chloride, 90%; .
 1931-60-8 90%
500mg
 €228.00 2025-02-20
eNovation Chemicals LLC
D274055-10g
Butanedioyl dichloride, 2-methylene-
 1931-60-8 95%
10g
 $685 2025-02-21

Butanedioyl dichloride,2-methylene- Related Literature

Related Categories

1931-60-8 (Butanedioyl dichloride,2-methylene-) Related Products

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk